N-(2-chloro-5-formyl-phenyl)-3,4-dimethoxy-benzenesulfonamide

• Molecular Formula: C15H14ClNO5S
• Molecular Weight: 355.8 g/mol
• IUPAC Name: N-(2-chloro-5-formylphenyl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C15H14ClNO5S/c1-21-14-6-4-11(8-15(14)22-2)23(19,20)17-13-7-10(9-18)3-5-12(13)16/h3-9,17H,1-2H3
• InChI Key: YUIUUTFWSKOWHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C=O)Cl)OC

Description

N-(2-chloro-5-formyl-phenyl)-3,4-dimethoxy-benzenesulfonamide is a useful research compound. Its molecular formula is C15H14ClNO5S and its molecular weight is 355.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of N-(2-chloro-5-hydroxymethyl-phenyl)-3,4-dimethoxy-benzenesulfonamide (2.53 g, 7 mmol) in DCM/THF (1:1, 16 mL) was treated with MnO2 (12.3 g, 20 eq). The mixture was stirred at RT for 6 h, filtered over Celite and concentrated. The residue purified by chromatography on SiO2 (hex/EA 1:1, EA). The product was recovered as a pinkish oil (1.95 g, 77%).